Cas no 594-58-1 (2-Chloro-2-methylpropanoic acid)

2-Chloro-2-methylpropanoic acid Properties

Names and Identifiers

• 2-Chloro-2-methylpropanoic acid
• Propanoic acid,2-chloro-2-methyl-
• 2-chlor-2-methylpropanoic acid
• 2-chloro-2-methyl-propanoic acid
• 2-chloro-2-methyl-propionic acid
• 2-chloroisobutyric acid
• L-2-chloropropinonical
• 2-Chloro-2-methylpropionic acid
• FT-0695984
• DTXSID00208125
• NS00034171
• chloroisobutyric acid
• VA5DA6ETV5
• 594-58-1
• Propanoic acid, 2-chloro-2-methyl-
• SCHEMBL301323
• MYCXCBCDXVFXNE-UHFFFAOYSA-N
• EN300-131354
• UNII-VA5DA6ETV5
• 2-chloro-2-methylpropanoicacid
• AKOS006380500
• AC-5641
• EINECS 209-846-7
• +Expand

• MDL： MFCD00209960
• InChIKey： MYCXCBCDXVFXNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7ClO2/c1-4(2,5)3(6)7/h1-2H3,(H,6,7)
• SMILES： CC(C)(C(=O)O)Cl

Computed Properties

• Exact Mass: 122.01300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.013
• Heavy Atom Count: 7
• Complexity: 87.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.08840
• PSA: 37.30000
• Refractive Index: 1.4500
• Boiling Point: 153.15°C (rough estimate)
• Melting Point: 31°C
• Vapor Pressure: 0.2±0.8 mmHg at 25°C
• Flash Point: 70.5±19.8 °C
• Color/Form: Not available
• Density: 1.1790

2-Chloro-2-methylpropanoic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-Chloro-2-methylpropanoic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%